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Compound of Interest

Compound Name: Niobium aluminide

Cat. No.: B080173

For Researchers, Scientists, and Materials Development Professionals

This guide provides an objective comparison of the high-temperature tensile performance of
various niobium aluminide and related titanium-niobium aluminide alloys. The data
presented is compiled from recent studies to facilitate the selection and development of
materials for high-temperature structural applications.

High-Temperature Tensile Performance of Niobium
Aluminide and Related Alloys

The following tables summarize the quantitative data on the ultimate tensile strength (UTS),
yield strength (YS), and elongation (El.) of selected niobium aluminide and high-niobium
titanium aluminide alloys at various elevated temperatures. These alloys are promising
candidates for applications in the aerospace, power generation, and automotive industries
where high strength-to-weight ratios and resistance to extreme temperatures are critical.

Table 1: High-Temperature Tensile Properties of High-Niobium Titanium Aluminide Alloys
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Ultimate .
Alloy Test . Yield .
. Tensile Elongation
Compositio  Temperatur Strength Reference
Strength (%)
n (at.%) e (°C) (MPa)
(MPa)
High-Nb TiAl
700 635 - - [1]
Alloy
High-Nb TiAl
750 643 - - [1]
Alloy
High-Nb TiAl
800 560 - - [1]
Alloy
High-Nb TiAl
850 440 - - [1]
Alloy
Ti-45A1-10Nb 900 - ~500 - [2]

Table 2: Tensile Properties of Other Niobium-Based and Related Alloys at Elevated
Temperatures
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Ultimate .
Alloy Test . Yield .
. Tensile Elongation
Compositio  Temperatur Strength Reference
Strength (%)
n e (°C) (MPa)
(MPa)
Ti-22Al-25Nb
650 ~700 - >3.0 [3]
(at.%)
Mo-modified
) 650 ~700 - >3.0 [3]
Ti2AINb
Ti-6.5Al-2Sn-
4Zr-xMo- 650 Varies with Varies with Varies with
2Nb-1W- Mo content Mo content Mo content
0.2Si
TisAl based
800 - - -
alloy
Lower than Lower than
C103 (Nb-
_ >1300 FS85, Cb752, FS85,Cb752, - [4]
10Hf-1Ti)
WC3009 WC3009
FS85 (Nb- _ _
Highest Highest
28Ta-10W- >1300 - [4]
among tested among tested
1Zr)
Cb752 (Nb- Similar to Similar to
>1300 - [4]
10W-2.5Z7r) FS85 FS85
WC3009 (Nb- Higher than Higher than
>1300 - [4]
30Hf-9W-1Z7r) c103 Cc103

Experimental Protocols

The high-temperature tensile tests cited in this guide are generally conducted following
standardized procedures, such as ASTM E21, "Standard Test Methods for Elevated
Temperature Tension Tests of Metallic Materials." A detailed methodology for a typical high-

temperature tensile test is provided below.
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Detailed Methodology for High-Temperature Tensile
Testing (Based on ASTM E21)

1.

Specimen Preparation:

Machining: Tensile specimens are machined from the alloy material into a standardized "dog-
bone" shape. The dimensions of the gauge length, grip sections, and fillet radii must adhere
to the specifications outlined in standards like ASTM E8/E8M.

Surface Finish: The surface of the gauge section is meticulously polished to remove any
machining marks or surface defects that could act as stress concentrators and lead to
premature failure.

Cleaning: Prior to testing, the specimens are thoroughly cleaned to remove any
contaminants such as oils, grease, or dirt that might interfere with the test or react with the
specimen at high temperatures.

. Testing Apparatus:

Universal Testing Machine (UTM): A calibrated UTM equipped with a load cell of appropriate
capacity is used to apply a controlled tensile load to the specimen.

High-Temperature Furnace: The specimen is enclosed within a high-temperature furnace
capable of achieving and maintaining the desired test temperature with a high degree of
accuracy (typically within £3°C for temperatures up to 980°C).

Extensometer: A high-temperature extensometer is attached to the gauge section of the
specimen to accurately measure the strain (elongation) during the test.

Thermocouples: Thermocouples are placed in close proximity to the gauge section of the
specimen to monitor and control the temperature precisely.

Atmosphere Control: To prevent oxidation of the niobium aluminide alloys at elevated
temperatures, the tests are typically conducted in a vacuum or an inert gas atmosphere

(e.g., argon).

. Test Procedure:
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Mounting: The specimen is securely mounted in the grips of the UTM, ensuring proper
alignment to minimize bending stresses.

Heating: The furnace is heated to the specified test temperature at a controlled rate to
ensure uniform heating of the specimen. The specimen is then held at the test temperature
for a predetermined soaking time to achieve thermal equilibrium.

Loading: A tensile load is applied to the specimen at a constant strain rate. For determining
the yield strength, a slower strain rate (e.g., 0.005 min—1) is often used, which may be
increased for the remainder of the test.

Data Acquisition: Throughout the test, the applied load and the corresponding elongation of
the gauge section are continuously recorded by a data acquisition system.

Fracture: The test is continued until the specimen fractures.

Cooling: After fracture, the broken halves of the specimen are allowed to cool to room
temperature within the furnace.

. Data Analysis:

Stress-Strain Curve: The recorded load-elongation data is used to generate a stress-strain

curve.

Property Calculation: From the stress-strain curve, the following mechanical properties are
determined:

[e]

Ultimate Tensile Strength (UTS): The maximum stress the material can withstand.

o

Yield Strength (YS): The stress at which the material begins to exhibit plastic deformation
(often determined using the 0.2% offset method).

o

Elongation: The percentage of plastic strain at fracture, indicating the material's ductility.

[¢]

Reduction of Area: The percentage decrease in the cross-sectional area of the specimen
at the point of fracture.
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Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow of a high-temperature tensile test for
niobium aluminide alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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